Cas no 1540369-84-3 (1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-amine)

• Product Name: 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-amine
• CAS No: 1540369-84-3
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• CID: 6585093
• PubChem ID: 83737655
• Update Time: 2025-08-05

1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-amine
• EN300-1892989
• 1540369-84-3

• Inchi： 1S/C10H13BrClN/c1-10(2,13)6-7-5-8(11)3-4-9(7)12/h3-5H,6,13H2,1-2H3
• InChI Key： YZVOBCWDSUPROV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CC(C)(C)N)Cl

Computed Properties

• Exact Mass: 260.99199g/mol
• Monoisotopic Mass: 260.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-amine

Professional Introduction to Compound with CAS No. 1540369-84-3 and Product Name: 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-amine

The compound with the CAS number 1540369-84-3 and the product name 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound consists of a phenyl ring substituted with bromine and chlorine atoms at specific positions, combined with an amine functional group attached to a branched alkyl chain. Such structural features make it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds with complex molecular architectures. Among these, arylalkylamine derivatives have emerged as a crucial class of molecules due to their diverse biological activities. The compound 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-amine is no exception, as it exhibits intriguing pharmacological properties that make it suitable for various therapeutic applications. The presence of both bromine and chlorine substituents on the phenyl ring enhances its reactivity, allowing for further functionalization and modification. This flexibility is particularly valuable in drug discovery, where the ability to tailor molecular properties is essential for optimizing biological activity.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The 5-bromo-2-chlorophenyl moiety is a well-known pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. By incorporating this moiety into a branched alkyamine structure, researchers have created a molecule that may exhibit enhanced binding affinity to biological targets. This concept aligns with the growing trend in drug design towards rational molecular optimization, where structural modifications are carefully tailored to improve pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the importance of arylalkylamine derivatives in addressing various diseases. For instance, compounds with similar structural motifs have shown promise in treating neurological disorders, infectious diseases, and chronic inflammatory conditions. The 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-amine derivative is being investigated for its potential to interact with specific enzymes and receptors involved in these pathologies. Preliminary computational studies suggest that this compound may exhibit high selectivity for certain biological targets, minimizing off-target effects and improving therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine and chlorine atoms at the 5th and 2nd positions of the phenyl ring, respectively, necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. These methods not only enhance reaction efficiency but also minimize waste generation, aligning with modern green chemistry principles.

In addition to its synthetic significance, this compound represents an important tool for academic research. Researchers are utilizing it as a scaffold for structure-activity relationship (SAR) studies, aiming to uncover new therapeutic targets and develop next-generation drugs. The versatility of 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-amine allows chemists to explore various modifications, including changes in substituent patterns and functional group replacements. Such explorations are crucial for expanding the chemical space available for drug discovery and may lead to breakthroughs in treating unmet medical needs.

The pharmacological evaluation of this compound has already begun in several academic institutions. Initial in vitro assays have demonstrated promising results regarding its interaction with key biological targets relevant to human health. These findings are encouraging enough to warrant further investigation through preclinical studies. Collaborative efforts between synthetic chemists and biologists are essential for translating these laboratory discoveries into viable therapeutic candidates. The interdisciplinary nature of this research underscores the importance of 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-amine as a cornerstone molecule in modern medicinal chemistry.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. The compound 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-amine exemplifies how innovative molecular design can address complex health challenges. By leveraging cutting-edge synthetic methodologies and computational tools, scientists are paving the way for more effective treatments that target specific disease pathways with high precision. This compound serves as a testament to the relentless pursuit of excellence in pharmaceutical research.

In conclusion,1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-amine (CAS No. 1540369-84-3) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development. Its unique structural features make it a versatile tool for medicinal chemists seeking to design novel therapeutic agents. As research progresses, we can expect this compound to play an increasingly important role in addressing some of humanity's most pressing health challenges.